Einecs 299-237-2

• CAS No.: 93858-02-7
• Molecular Formula: C3H12N3O4P
• Molecular Weight: 185.12 g/mol
• IUPAC Name: ethyl dihydrogen phosphate;guanidine
• InChI: InChI=1S/C2H7O4P.CH5N3/c1-2-6-7(3,4)5;2-1(3)4/h2H2,1H3,(H2,3,4,5);(H5,2,3,4)
• InChI Key: UQRLIPXRQBVSBI-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(O)O.C(=N)(N)N

Description

This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 .

Preparation Methods

The preparation of ethyl dihydrogen phosphate, compound with guanidine (1:1), involves the reaction of ethyl dihydrogen phosphate with guanidine. The synthetic route typically includes the following steps:

Reaction of Ethyl Dihydrogen Phosphate with Guanidine: Ethyl dihydrogen phosphate is reacted with guanidine in a suitable solvent under controlled temperature and pressure conditions.

Purification: The resulting product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial production methods may involve scaling up the reaction conditions and optimizing the process for higher yields and cost-effectiveness .

Chemical Reactions Analysis

Ethyl dihydrogen phosphate, compound with guanidine (1:1), undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents to obtain reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more functional groups are replaced by other groups.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Ethyl dihydrogen phosphate, compound with guanidine (1:1), has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic applications and effects on biological systems.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of ethyl dihydrogen phosphate, compound with guanidine (1:1), involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Ethyl dihydrogen phosphate, compound with guanidine (1:1), can be compared with other similar compounds such as:

• Methyl dihydrogen phosphate, compound with guanidine (1:1)
• Propyl dihydrogen phosphate, compound with guanidine (1:1)

These compounds share similar chemical structures and properties but may differ in their specific applications and effects. Ethyl dihydrogen phosphate, compound with guanidine (1:1), is unique due to its specific molecular structure and the resulting chemical and biological properties .